Linker Atom Count and Spatial Reach: 4-Atom Spacer vs. 3-Atom Direct Ether in the 4-(2-Amino-ethoxy) Analog (CAS 1353961-53-1)
The target compound provides a 4-atom spacer between the piperidine ring C4 and the terminal amine nitrogen, comprising -CH2-O-CH2-CH2-NH2. In contrast, the closest analog 4-(2-Amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353961-53-1) has a 3-atom spacer (-O-CH2-CH2-NH2) lacking the methylene bridge . This additional methylene unit extends the linker reach by approximately 1.4–1.5 Å and increases the molecular weight by 14 Da (292.37 vs. 278.35). The extra rotational degree of freedom at the piperidine–CH2 bond (rotatable bond count: 7 vs. an estimated 6 for the direct ether analog) also provides greater conformational sampling capacity, which is relevant for PROTACs seeking to adopt folded conformations that shield polar surface area and enhance passive cell permeability [1].
| Evidence Dimension | Linker atom count between piperidine ring C4 and terminal amine N |
|---|---|
| Target Compound Data | 4 atoms (-CH2-O-CH2-CH2-NH2); MW 292.37; rotatable bonds 7 |
| Comparator Or Baseline | 4-(2-Amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353961-53-1): 3 atoms (-O-CH2-CH2-NH2); MW 278.35; rotatable bonds ~6 |
| Quantified Difference | +1 atom spacer; +14 Da MW; +1 rotatable bond; ~1.5 Å extended reach |
| Conditions | Structural comparison based on computed molecular descriptors from ChemSrc, ChemicalBook, and Chem960 databases |
Why This Matters
Linker length is a critical determinant of ternary complex formation efficiency in PROTACs; a 1-atom difference can alter the spatial relationship between the POI ligand and E3 ligase ligand, potentially changing degradation potency by orders of magnitude.
- [1] Poongavanam V, et al. Impact of Linker Composition on VHL PROTAC Cell Permeability. J. Med. Chem. 2024, 68(1), 638–657. Folding of PROTACs to shield polar surface area correlates with high passive cell permeability. View Source
